Cas no 260262-38-2 (1-bromo-3-(1,2,2-trifluoroethenyl)oxybenzene)

• Product Name: 1-bromo-3-(1,2,2-trifluoroethenyl)oxybenzene
• CAS No: 260262-38-2
• Molecular Formula: C₈H₄OF₃Br
• Molecular Weight: 253.016
• MDL: MFCD32702529
• CID: 4459911
• PubChem ID: 59710681

1-bromo-3-(1,2,2-trifluoroethenyl)oxybenzene Properties

Names and Identifiers

• Benzene, 1-bromo-3-[(trifluoroethenyl)oxy]-
• 1-bromo-3-(1,2,2-trifluoroethenyl)oxybenzene
• 1-bromo-3-[(1,2,2-trifluoroethenyl)oxy]benzene
• 260262-38-2
• 1-bromo-3-(1,2,2-trifluoroethenoxy)benzene
• 1-bromo-3-((1,2,2-trifluoroethenyl)oxy)benzene
• EN300-26624280
• SCHEMBL4865676
• 3-[(trifluorovinyl)oxy]bromobenzene
• 983-938-1
• G42250

• MDL： MFCD32702529
• InChIKey： LXYMPCRKNAEUIM-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H4BrF3O/c9-5-2-1-3-6(4-5)13-8(12)7(10)11/h1-4H

Computed Properties

• Exact Mass: 251.93976Da
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 251.93976Da
• Heavy Atom Count: 13
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds